Cas no 6437-49-6 (2-Phenoxypropan-1-amine)

• Product Name: 2-Phenoxypropan-1-amine
• CAS No: 6437-49-6
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD00128245
• CID: 85685
• PubChem ID: 3718355
• Update Time: 2025-04-18

2-Phenoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Phenoxypropylamine
• 2-PHENOXYPROPYLAMINE HYDROCHLORIDE,
• 2-phenoxypropan-1-amine,hydrochloride
• SCHEMBL3160069
• MFCD00128245
• AB03575
• 2-phenoxypropan-1-amine
• NS-01165
• CS-0454649
• UDRPWKSZPLYUMD-UHFFFAOYSA-N
• EN300-144469
• A867891
• 2-Phenoxypropylamine, HCl
• J-510239
• AKOS005142990
• 6437-49-6
• STL219889
• 2-Phenoxypropan-1-amine

• MDL： MFCD00128245
• Inchi： 1S/C9H13NO/c1-8(7-10)11-9-5-3-2-4-6-9/h2-6,8H,7,10H2,1H3
• InChI Key： UDRPWKSZPLYUMD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C)CN

Computed Properties

• Exact Mass: 181.11000
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.004
• Boiling Point: 240.5°C at 760 mmHg
• Flash Point: 99.5°C
• Refractive Index: 1.519
• Water Partition Coefficient: Insoluble in water.
• PSA: 44.48000
• LogP: 2.12150
• Sensitiveness: Air Sensitive
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Phenoxypropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)